Cas no 291292-11-0 (1-(4-Benzylpiperidin-1-yl)octan-1-one)

• Product name: 1-(4-Benzylpiperidin-1-yl)octan-1-one
• CAS No: 291292-11-0
• MF: C₂₀H₃₁NO
• MW: 301.466245889664
• CID: 4643939

1-(4-Benzylpiperidin-1-yl)octan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Octanone, 1-[4-(phenylmethyl)-1-piperidinyl]-
• 1-(4-Benzylpiperidin-1-yl)octan-1-one

• Inchi： 1S/C20H31NO/c1-2-3-4-5-9-12-20(22)21-15-13-19(14-16-21)17-18-10-7-6-8-11-18/h6-8,10-11,19H,2-5,9,12-17H2,1H3
• InChI Key： BYRYGMMXYZREHY-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC2=CC=CC=C2)CC1)(=O)CCCCCCC

Additional information on 1-(4-Benzylpiperidin-1-yl)octan-1-one

Comprehensive Overview of 1-(4-Benzylpiperidin-1-yl)octan-1-one (CAS No. 291292-11-0)

1-(4-Benzylpiperidin-1-yl)octan-1-one, with the CAS registry number 291292-11-0, is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzylpiperidine moiety and octanone backbone, is often explored for its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its structural properties, which make it a versatile intermediate in the synthesis of more complex molecules.

The compound's molecular structure combines a piperidine ring substituted with a benzyl group at the 4-position, linked to an octanone chain. This configuration contributes to its lipophilicity and potential bioavailability, key factors in drug development. Recent studies have highlighted its relevance in targeting specific biological pathways, though further clinical validation is required. The growing interest in neuropharmacology and central nervous system (CNS) drug discovery has also brought 1-(4-Benzylpiperidin-1-yl)octan-1-one into the spotlight, as its structure resembles other bioactive piperidine derivatives.

From a synthetic perspective, CAS No. 291292-11-0 is often discussed in the context of green chemistry and sustainable synthesis. With increasing demand for environmentally friendly production methods, researchers are investigating catalytic processes and solvent-free reactions to optimize its synthesis. This aligns with broader industry trends, such as the push for reduced carbon footprints and waste minimization in chemical manufacturing.

In analytical chemistry, 1-(4-Benzylpiperidin-1-yl)octan-1-one is frequently analyzed using advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods ensure precise quantification and purity assessment, critical for its application in high-value research. The compound's spectral data (e.g., NMR, IR) is well-documented, aiding in its identification and characterization across laboratories.

Beyond its scientific utility, 291292-11-0 has also become a topic of interest in academic forums and patent literature. Innovations in its derivatization—such as introducing fluorinated or heterocyclic groups—are frequently patented, reflecting its commercial potential. This trend underscores the compound's role in bridging basic research and industrial applications.

As the scientific community continues to explore piperidine-based compounds, 1-(4-Benzylpiperidin-1-yl)octan-1-one remains a focal point for its balanced properties and adaptability. Future directions may include its integration into drug delivery systems or biomaterials, leveraging its structural features for enhanced performance. For researchers and industry professionals, staying updated on its latest developments is essential to unlocking its full potential.